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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
D(+)-Raffinose is a naturally occurring trisaccharide composed of galactose, glucose, and

fructose.[1][2] It is widely utilized in various biological research and pharmaceutical

applications. Its roles include serving as a carbon source in microbiological and cell culture

media, acting as a component in cryoprotectant solutions, and exhibiting biofilm-inhibitory

activity.[3] In cell culture, raffinose supplementation has been shown to enhance the formation

of high mannose N-glycans on recombinant proteins. Proper preparation of D(+)-Raffinose
pentahydrate stock solutions is crucial for ensuring experimental accuracy and reproducibility.

This document provides a detailed protocol for the preparation, storage, and handling of these

solutions.

Physicochemical Properties and Solubility
D(+)-Raffinose pentahydrate is a white to off-white crystalline powder. Key properties are

summarized in the table below.
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Property Value Citations

Molecular Formula C₁₈H₃₂O₁₆ · 5H₂O

Molecular Weight 594.51 g/mol

Appearance
White to off-white

powder/crystalline solid

Melting Point 78-80 °C

The solubility of D(+)-Raffinose pentahydrate varies significantly depending on the solvent. It

is crucial to select an appropriate solvent based on the intended experimental application.

Solvent Solubility Citations

Water 50 - 100 mg/mL

DMSO ≥ 100 mg/mL (168.21 mM)

PBS (pH 7.2) ~1 mg/mL

Dimethyl Formamide (DMF) ~15 mg/mL

Ethanol ~0.1 mg/mL

Note: Hygroscopic DMSO can significantly impact solubility; it is recommended to use newly

opened DMSO.

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a stock solution of D(+)-Raffinose pentahydrate.

The example calculation is for a 100 mM stock solution in water.

3.1. Materials

D(+)-Raffinose pentahydrate powder (CAS: 17629-30-0)

Solvent of choice (e.g., sterile, nuclease-free water, DMSO)
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Analytical balance

Sterile conical tubes or flasks

Vortex mixer or magnetic stirrer

Sterile 0.22 µm syringe filter (for cell culture applications)

Sterile, amber, or opaque storage tubes

3.2. Calculation

To determine the mass of D(+)-Raffinose pentahydrate required, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Example for 10 mL of a 100 mM (0.1 M) stock solution: Mass (g) = 0.1 mol/L x 0.010 L x 594.51

g/mol = 0.5945 g

The table below provides pre-calculated mass values for common stock concentrations.

Desired Concentration Volume
Mass of D(+)-Raffinose
Pentahydrate (MW =
594.51)

1 mM 10 mL 5.95 mg

10 mM 10 mL 59.45 mg

100 mM 10 mL 594.5 mg

1 M 10 mL 5.945 g

3.3. Step-by-Step Procedure

Preparation: Bring the D(+)-Raffinose pentahydrate powder container to room temperature

before opening to prevent condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7908328?utm_src=pdf-body
https://www.benchchem.com/product/b7908328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the calculated mass of the powder using an analytical balance

and place it into a sterile conical tube or flask.

Dissolution: Add approximately 80% of the final required volume of the chosen solvent to the

vessel containing the powder.

Mixing: Cap the vessel and mix thoroughly using a vortex mixer or magnetic stirrer until the

powder is completely dissolved. The solution should be clear and colorless. Gentle warming

may be used to aid dissolution in aqueous solutions, but stability should be considered.

Volume Adjustment: Once fully dissolved, add the solvent to reach the final desired volume

and mix again to ensure homogeneity.

Sterilization (Optional): For applications requiring sterility, such as cell culture, pass the

solution through a 0.22 µm syringe filter into a sterile container.

Aliquoting and Storage: Dispense the stock solution into sterile, single-use aliquots to

prevent degradation from repeated freeze-thaw cycles. Store the aliquots as recommended

in the table below.

Storage and Stability
Proper storage is critical to maintain the integrity of both the solid compound and the prepared

stock solutions.
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Form
Storage
Temperature

Stability Period Citations

Powder
Room Temperature

(10-30°C)
Stable

-20°C 3 years

4°C 2 years

Stock Solution in

Solvent
-80°C 6 months

-20°C 1 month

Aqueous Solution 2-8°C
Not recommended for

more than one day

Workflow Diagram
The following diagram illustrates the general workflow for preparing a D(+)-Raffinose
pentahydrate stock solution.

Start 1. Weigh Powder 2. Add Solvent 3. Dissolve Completely
(Vortex/Stir)

4. Sterile Filter
(Optional)

5. Aliquot If not filtering 
6. Store Appropriately

(-20°C or -80°C) Ready for Use

Click to download full resolution via product page

Caption: Workflow for D(+)-Raffinose Pentahydrate Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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